2,5-dimethyl-3-(4-{[5-(tetrahydro-2H-pyran-2-yl)-2-furyl]methyl}piperazin-1-yl)pyrazine

• IUPAC Name: 2,5-dimethyl-3-[4-[[5-(oxan-2-yl)furan-2-yl]methyl]piperazin-1-yl]pyrazine
• InChI: InChI=1S/C20H28N4O2/c1-15-13-21-16(2)20(22-15)24-10-8-23(9-11-24)14-17-6-7-19(26-17)18-5-3-4-12-25-18/h6-7,13,18H,3-5,8-12,14H2,1-2H3
• InChI Key: SOALUOKPWQHULA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCN(CC2)CC3=CC=C(O3)C4CCCCO4)C
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

The compound is a pyrazine derivative. Pyrazines are aromatic compounds that contain a six-membered ring with two nitrogen atoms. They are often found in various natural and synthetic materials and can contribute to their aroma or flavor.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazine ring, possibly through a condensation reaction or a cyclization reaction. The tetrahydropyran and piperazine rings could be formed through similar processes.

Molecular Structure Analysis

The compound contains a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms. It also contains a tetrahydropyran ring, which is a six-membered ring with one oxygen atom, and a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

As a pyrazine derivative, this compound might undergo reactions typical for aromatic compounds, such as electrophilic aromatic substitution. The tetrahydropyran and piperazine rings might also undergo reactions typical for ethers and amines, respectively.

Future Directions

The study of pyrazine derivatives is a rich field with many potential applications in pharmaceuticals, agrochemicals, and materials science. Future research might focus on exploring the biological activity of this compound and developing methods for its synthesis.